methyl 6-amino-1H-indole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 6-amino-1H-indole-3-carboxylate is an indole derivative . Indole derivatives are important types of molecules and natural products that play a main role in cell biology . They are used for the preparation of various inhibitors, such as nitric oxide synthesis (nNOS) inhibitors, protein kinase c alpha (PKCα) inhibitors, inhibitors of the C-terminal domain of RNA polymerase II as antitumor agents, kinase insert domain receptor (KDR) inhibitors, organocatalysts for the anti-Mannich reaction, very late antigen-4 (VLA-4) antagonists, inhibitors of Human 5-Lipoxygenase, serotonin 5-HT4 receptor antagonists and hyaluronidase inhibitors .
Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 190.2 .Scientific Research Applications
Synthesis and Conformation Studies
Synthesis of Conformationally Constrained Tryptophan Derivatives : Research demonstrates the synthesis of novel 3,4-fused tryptophan analogues, including methyl 6-amino-1H-indole-3-carboxylate derivatives, designed for use in peptide/peptoid conformation elucidation studies. These compounds, with a ring bridging the α-carbon and the 4-position of the indole ring, restrict the conformational flexibility of the side chain, facilitating further derivatization for structural studies (Horwell et al., 1994).
Chemical Synthesis Techniques
Efficient Synthesis via Ullmann-type Intramolecular Arylamination : A variety of N-alkylated and N-arylated derivatives of methyl 1H-indole-3-carboxylate, including this compound, have been synthesized using a Cu(I)-catalyzed Ullmann-type intramolecular arylamination. This method offers good to high yields under mild conditions, demonstrating the compound's versatility in chemical synthesis (Melkonyan et al., 2008).
Advanced Organic Synthesis
Regioselective Dibromination : The treatment of methyl indole-3-carboxylate with bromine, leading to methyl 5,6-dibromoindole-3-carboxylate, showcases the compound's application in the regioselective synthesis of dibromoindole derivatives, useful in the construction of complex organic molecules (Parsons et al., 2011).
Pharmacological Applications
Anti-Cancer Activity : Two new methyl indole-3-carboxylate derivatives, analogs of 3,3′-diindolylmethane, have shown significant inhibition against melanoma, renal, and breast cancer cell lines, underlining the potential of this compound derivatives in anticancer research (Niemyjska et al., 2012).
Safety and Hazards
Methyl 6-amino-1H-indole-3-carboxylate is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It should be handled with personal protective equipment and adequate ventilation. It should not get in eyes, on skin, or on clothing, and ingestion and inhalation should be avoided .
Future Directions
Indoles are a significant heterocyclic system in natural products and drugs. They have attracted increasing attention in recent years due to their application as biologically active compounds for the treatment of various disorders in the human body . Future research may focus on the investigation of novel methods of synthesis and the development of new indole derivatives with enhanced biological properties .
Mechanism of Action
Target of Action
Methyl 6-amino-1H-indole-3-carboxylate is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives have been found to bind with high affinity to multiple receptors , making them valuable for treatment and the development of new useful derivatives .
Mode of Action
It has been reported that this compound showed inhibitory activity against influenza a . This suggests that it may interact with viral proteins or host cell receptors to inhibit viral replication.
Biochemical Pathways
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a wide range of biochemical pathways.
Pharmacokinetics
The indole nucleus is known to be an important heterocyclic compound with broad-spectrum biological activities , suggesting that it may have favorable pharmacokinetic properties.
Result of Action
In terms of the result of action, this compound has been reported to show inhibitory activity against influenza A, with an IC50 value of 7.53 μmol/L . This suggests that the compound may have potential antiviral applications.
properties
IUPAC Name |
methyl 6-amino-1H-indole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-14-10(13)8-5-12-9-4-6(11)2-3-7(8)9/h2-5,12H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYNKTDFIPVBZHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CNC2=C1C=CC(=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1249763-34-5 |
Source
|
Record name | methyl 6-amino-1H-indole-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.